Cas no 929202-14-2 (Tert-butyl 3-(4-cyano-3-methylphenyl)butanoate)
929202-14-2 structure
Product Name:Tert-butyl 3-(4-cyano-3-methylphenyl)butanoate
CAS No:929202-14-2
MF:C16H21NO2
MW:259.3434445858
CID:2149354
Update Time:2023-08-04
Tert-butyl 3-(4-cyano-3-methylphenyl)butanoate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 3-(4-cyano-3-methylphenyl)butanoate
- SBRCSUWJKKFKNC-UHFFFAOYSA-N
- Tert-butyl 3-(4-cyano-3-methylphenyl)butanoate
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- Inchi: 1S/C16H21NO2/c1-11-8-13(6-7-14(11)10-17)12(2)9-15(18)19-16(3,4)5/h6-8,12H,9H2,1-5H3
- InChI Key: SBRCSUWJKKFKNC-UHFFFAOYSA-N
- SMILES: O(C(CC(C)C1C=CC(C#N)=C(C)C=1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 361
- Topological Polar Surface Area: 50.1
Tert-butyl 3-(4-cyano-3-methylphenyl)butanoate Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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